Cas no 3095-47-4 (ethyl 4-amino-3,5-dimethylbenzoate)

• Product Name: ethyl 4-amino-3,5-dimethylbenzoate
• CAS No: 3095-47-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD01660411
• CID: 310461
• PubChem ID: 201013
• Update Time: 2025-04-19

ethyl 4-amino-3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-3,5-dimethyl-, ethyl ester
• Ethyl 4-amino-3,5-dimethylbenzoate
• 3,5-dimethyl-4-aminobenzoic acid ethyl ester
• 4-Amino-3,5-dimethyl-benzoesaeure-aethylester
• 4-amino-3,5-dimethylbenzoic acid ethyl ester
• 4-amino-3,5-dimethyl-benzoic acid ethyl ester
• AC1L45KS
• BRN 2369959
• ethyl 4-amino-3,5-dimethyl-benzoate
• FT-0687645
• LS-35811
• SureCN1101657
• ethyl 4-aminomesitylenate
• AKOS015890858
• AE-562/43458691
• DTXSID10184926
• Benzoic acid, 4-amino-3,5-dimethyl-, ethyl ester
• GEMKGDSDLYAIRK-UHFFFAOYSA-N
• ethyl 4-amino-3, 5-dimethylbenzoate
• CS-0450837
• Benzoic acid,4-amino-3,5-dimethyl-,ethyl ester
• EN300-2775749
• SCHEMBL1101657
• 3095-47-4
• 3-14-00-01278 (Beilstein Handbook Reference)
• G72198
• DB-351535
• ethyl 4-amino-3,5-dimethylbenzoate

• MDL： MFCD01660411
• Inchi： 1S/C11H15NO2/c1-4-14-11(13)9-5-7(2)10(12)8(3)6-9/h5-6H,4,12H2,1-3H3
• InChI Key： GEMKGDSDLYAIRK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C(=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.081
• Boiling Point: 343.9°Cat760mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.545
• PSA: 52.32